3-Cyclopropyl-5-fluoro-1H-quinazoline-2,4-dione
Overview
Description
3-Cyclopropyl-5-fluoro-1H-quinazoline-2,4-dione, also known as CPQ, is a synthetic compound that has gained significant attention in the field of medicinal chemistry due to its potential as a therapeutic agent. CPQ belongs to the class of quinazoline derivatives and has been studied extensively for its anti-cancer properties.
Scientific Research Applications
Antifungal Activity
Quinazoline derivatives, including 3-Cyclopropyl-5-fluoro-1H-quinazoline-2,4-dione, have been reported to show significant antifungal activities . This makes them potential candidates for the development of new antifungal drugs.
Antiviral Activity
These compounds also exhibit antiviral properties . This suggests that they could be used in the treatment of various viral infections.
Antidiabetic Activity
Quinazoline derivatives have been found to have antidiabetic properties . This could make them useful in the management and treatment of diabetes.
Anticancer Activity
One of the most significant applications of quinazoline derivatives is their use in cancer treatment. They have been found to exhibit anticancer activities , making them potential candidates for the development of new anticancer drugs.
Anti-inflammatory Activity
Quinazoline derivatives have been reported to show anti-inflammatory activities . This suggests that they could be used in the treatment of various inflammatory conditions.
Antibacterial Activity
Quinazoline derivatives, including 3-Cyclopropyl-5-fluoro-1H-quinazoline-2,4-dione, have been found to be effective against certain bacteria such as Staphylococcus aureus and Escherichia coli . This makes them potential candidates for the development of new antibacterial drugs.
Mechanism of Action
Target of Action
The primary target of 3-Cyclopropyl-5-fluoro-1H-quinazoline-2,4-dione is the Poly [ADP-ribose] polymerase 1 (PARP1) in humans . PARP1 plays a crucial role in DNA repair and genomic stability.
Mode of Action
3-Cyclopropyl-5-fluoro-1H-quinazoline-2,4-dione interacts with its target, PARP1, leading to changes in the DNA repair process
Biochemical Pathways
The biochemical pathways affected by 3-Cyclopropyl-5-fluoro-1H-quinazoline-2,4-dione are related to DNA repair and genomic stability. By interacting with PARP1, it potentially affects the Poly [ADP-ribose] polymerase (PARP) pathway
Result of Action
The molecular and cellular effects of 3-Cyclopropyl-5-fluoro-1H-quinazoline-2,4-dione’s action are related to its interaction with PARP1 . By potentially inhibiting PARP1, it could affect DNA repair processes and genomic stability.
properties
IUPAC Name |
3-cyclopropyl-5-fluoro-1H-quinazoline-2,4-dione |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H9FN2O2/c12-7-2-1-3-8-9(7)10(15)14(6-4-5-6)11(16)13-8/h1-3,6H,4-5H2,(H,13,16) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ICDFIUZSEWXAHO-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC1N2C(=O)C3=C(C=CC=C3F)NC2=O |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H9FN2O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
220.20 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-Cyclopropyl-5-fluoro-1H-quinazoline-2,4-dione | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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